Cas no 874136-24-0 (3-tert-butyl-1-ethyl-1H-pyrazol-5-amine)

• Product Name: 3-tert-butyl-1-ethyl-1H-pyrazol-5-amine
• CAS No: 874136-24-0
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• MDL: MFCD14620029
• CID: 1890170
• PubChem ID: 61265722
• Update Time: 2025-04-21

3-tert-butyl-1-ethyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-amine, 3-(1,1-dimethylethyl)-1-ethyl-
• 5-tert-butyl-2-ethylpyrazol-3-amine
• 3-(tert-Butyl)-1-ethyl-1H-pyrazol-5-amine
• SCHEMBL3843249
• EN300-127225
• DTXSID301240096
• AKOS010517094
• F8880-4011
• LWVOMKQXJWRIIA-UHFFFAOYSA-N
• MFCD14620029
• 3-t-Butyl-1-ethyl-1H-pyrazol-5-amine
• 3-tert-butyl-1-ethyl-1H-pyrazole-5-amine
• AS-40402
• 874136-24-0
• 3-tert-butyl-1-ethyl-1H-pyrazol-5-amine
• CS-0232439
• 3-(1,1-Dimethylethyl)-1-ethyl-1H-pyrazol-5-amine

• MDL： MFCD14620029
• Inchi： 1S/C9H17N3/c1-5-12-8(10)6-7(11-12)9(2,3)4/h6H,5,10H2,1-4H3
• InChI Key： LWVOMKQXJWRIIA-UHFFFAOYSA-N
• SMILES： N1(CC)C(=CC(C(C)(C)C)=N1)N

Computed Properties

• Exact Mass: 167.142247555Da
• Monoisotopic Mass: 167.142247555Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 281.4±28.0 °C at 760 mmHg
• Flash Point: 124.0±24.0 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

3-tert-butyl-1-ethyl-1H-pyrazol-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles